(4R,5S)-2-azabicyclo[2.2.2]octan-5-ol

• IUPAC Name: (4R,5S)-2-azabicyclo[2.2.2]octan-5-ol
• InChI: InChI=1S/C7H13NO/c9-7-3-6-2-1-5(7)4-8-6/h5-9H,1-4H2/t5-,6?,7+/m1/s1
• InChI Key: ZTHBOFLPBKHZSP-UYMSWOSGSA-N
• Canonical SMILES: C1CC2CNC1CC2O
• Isomeric SMILES: C1CC2C[C@@H]([C@H]1CN2)O
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol

Description

(4R,5S)-2-azabicyclo[2.2.2]octan-5-ol is a nitrogen-containing bicyclic compound characterized by a rigid [2.2.2] ring system. This structure, also known as isoquinuclidine, is a key scaffold in bioactive molecules due to its conformational rigidity and stereochemical complexity . Synthesis of such bicyclic amines is challenging, as conventional methods often struggle to achieve high stereoselectivity. For example, exo-2-azabicyclo[2.2.2]octan-5-ol hydrochloride is synthesized via alkaline hydrolysis of amino esters or reductive amination, as described in pharmaceutical preparations . The compound’s hydroxyl group at the 5-position and stereochemistry (4R,5S) make it a versatile intermediate for drug development, particularly in modifying pharmacokinetic properties.

Comparison with Similar Compounds

Structural and Stereochemical Variations

Ring Size and Flexibility

• (4R,5S)-2-azabicyclo[2.2.2]octan-5-ol : The [2.2.2] system offers high rigidity, which enhances binding affinity to biological targets but limits synthetic accessibility .
• 2-azabicyclo[3.2.1]octanes : Enlarging the ring to [3.2.1] increases flexibility, improving anti-proliferative activity. For instance, (1R,4R,5S)-2-azabicyclo[3.2.1]octane derivatives exhibit IC50 values of 3.27 µM in antiproliferative assays, outperforming smaller bicyclic analogs .
• 2-azabicyclo[3.2.2]nonanes: Further ring expansion to [3.2.2] nonanes enhances antiprotozoal activity. A dimethylamine-substituted nonane derivative showed IC50 values of 0.60 µM (anti-trypanosomal) and 0.28 µM (antiplasmodial), attributed to improved target compatibility due to flexibility .

Stereochemistry

Stereochemical configuration profoundly impacts bioactivity:

• (1S,4S,5R)- vs. (1R,4R,5S)-2-azabicyclo[3.2.1]octanes : The (1R,4R,5S)-stereoisomer demonstrated superior activity in trimeric triazoles (IC50 = 3.27 µM) compared to its pseudo-enantiomer .
• Misassigned structures : Initial misidentification of (1S,3R,4R)-2-azabicyclo[2.2.1]heptanes as octane derivatives highlights the critical role of NMR and X-ray crystallography in structural validation .

Antiproliferative and Antiprotozoal Activity

Compound Type	Structure	IC50 (µM)	Target Organism	Reference
Trimeric triazole (octane)	[3.2.1]octane	3.27	Cancer cell lines
Bicyclo[3.2.2]nonane dimethylamine	[3.2.2]nonane	0.28 (Plasmodium)	Plasmodium falciparum K1
Heptane analog	[2.2.1]heptane	77.57	Cancer cell lines

Antiarrhythmic and Cardiovascular Effects

Derivatives of 1,2,3,3-tetramethyl-2-azabicyclo[2.2.2]octan-5-trans-ol exhibit antiarrhythmic activity in rats, with additional hypotensive effects. Substituents like aryl ureas enhance potency, suggesting the hydroxyl group’s role in modulating cardiovascular interactions .